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Compound of Interest

Compound Name: 6-Formylpterin

Cat. No.: B158403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Formylpterin is a pteridine derivative that plays a significant role in various biological

processes. It is recognized as a photolytic breakdown product of folic acid and is a key

molecule in the study of enzymology, particularly concerning the enzyme Xanthine Oxidase

(XO).[1] 6-Formylpterin serves as both a substrate and a unique "hetero-substrate" inhibitor of

this enzyme, leading to the generation of reactive oxygen species (ROS), which have

implications for cellular signaling and pathology.[1][2] These characteristics make 6-
Formylpterin a valuable tool for investigating enzyme kinetics, active site mechanisms, and

the physiological effects of ROS.

Physicochemical Properties
Property Value

Molecular Formula C₇H₅N₅O₂

Molecular Weight 191.15 g/mol

Appearance Yellow to orange powder

Solubility Sparingly soluble in water

Synonyms
2-amino-4-hydroxy-6-formylpteridine, Pterin-6-

aldehyde
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Applications in Enzymology
The primary application of 6-Formylpterin in enzymology revolves around its interaction with

Xanthine Oxidase.

Substrate of Xanthine Oxidase: 6-Formylpterin is oxidized by Xanthine Oxidase to 6-

carboxypterin. This reaction is accompanied by the production of hydrogen peroxide (H₂O₂),

a key reactive oxygen species.[1]

Inhibitor of Xanthine Oxidase: 6-Formylpterin exhibits a unique mode of inhibition known as

"hetero-substrate" inhibition. Xanthine Oxidase is a homodimeric enzyme with two active

sites. The binding of 6-Formylpterin to one active site influences the catalytic activity of the

adjacent site, affecting the turnover rate of other substrates like xanthine.[1]

ROS Generation: The enzymatic conversion of 6-Formylpterin by Xanthine Oxidase is a

source of cellular H₂O₂. This property allows researchers to use 6-Formylpterin as a tool to

induce and study oxidative stress in various cell-based models.[2]

Studying Enzyme Kinetics and Mechanism: The dual role of 6-Formylpterin as a substrate

and inhibitor provides a unique probe for investigating the complex kinetic mechanisms of

dimeric enzymes like Xanthine Oxidase, including cooperativity between active sites.[1]

Quantitative Data
While specific Michaelis-Menten constants (Km) and catalytic rate constants (kcat) for 6-
Formylpterin as a substrate for Xanthine Oxidase are not readily available in the literature, its

effect as a hetero-substrate inhibitor has been quantified.
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Enzyme Substrate Inhibitor
Effect on Turnover
Rate (kcat)

Xanthine Oxidase Xanthine 6-Formylpterin

Binding of 6-

Formylpterin to one

active site reduces the

turnover rate of

xanthine at the

adjacent site from

17.0 s⁻¹ to 10.5 s⁻¹[1]

Signaling and Metabolic Pathways
6-Formylpterin in Xanthine Oxidase Catalysis and ROS
Production
The following diagram illustrates the interaction of 6-Formylpterin with Xanthine Oxidase,

leading to the production of 6-carboxypterin and hydrogen peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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